Cas no 890098-61-0 (4-Iodo-4'-thiomethylbenzophenone)

• Product Name: 4-Iodo-4'-thiomethylbenzophenone
• CAS No: 890098-61-0
• MF: C₁₄H₁₁IOS
• MW: 354.206014871597
• CID: 1937040
• PubChem ID: 24722846
• Update Time: 2025-08-03

4-Iodo-4'-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-iodophenyl)-(4-methylsulfanylphenyl)methanone
• 4-iodo-4'-thiomethylbenzophenone
• 4-IODO-4'-METHYLTHIOBENZOPHENONE
• 890098-61-0
• SCHEMBL24177551
• AKOS016018393
• MFCD02260427
• (4-Iodophenyl)[4-(methylsulfanyl)phenyl]methanone
• DTXSID60641539
• 4-Iodo-4'-thiomethylbenzophenone

• MDL： MFCD02260427
• Inchi： 1S/C14H11IOS/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10/h2-9H,1H3
• InChI Key： MPZJZWSFUJGBSO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C=CC(=CC=1)SC)=O

Computed Properties

• Exact Mass: 353.95800
• Monoisotopic Mass: 353.95753Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.24410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones